Cas no 851411-10-4 ((2Z)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide)

(2Z)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide structure
851411-10-4 structure
Product Name:(2Z)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide
CAS No:851411-10-4
MF:C24H20N2O5
MW:416.426006317139
CID:6243403
PubChem ID:18553450
Update Time:2024-01-06

(2Z)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2Z)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide
    • (Z)-3-(3,4-dimethoxyphenyl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)acrylamide
    • 851411-10-4
    • (Z)-3-(3,4-dimethoxyphenyl)-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)prop-2-enamide
    • AKOS024587645
    • (2Z)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}prop-2-enamide
    • F0614-0024
    • Inchi: 1S/C24H20N2O5/c1-14-12-20(26-23-16-6-4-5-7-17(16)31-24(28)22(14)23)25-21(27)11-9-15-8-10-18(29-2)19(13-15)30-3/h4-13H,1-3H3,(H,25,26,27)/b11-9-
    • InChI Key: UHJSQTDRSYFHCL-LUAWRHEFSA-N
    • SMILES: O1C(C2C(C)=CC(NC(/C=C\C3C=CC(=C(C=3)OC)OC)=O)=NC=2C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 416.13722174g/mol
  • Monoisotopic Mass: 416.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 86.8Ų

(2Z)-3-(3,4-dimethoxyphenyl)-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}prop-2-enamide Pricemore >>

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